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Compound of Interest

Compound Name: AZ12672857

Cat. No.: B15572568

AZ12672857: A Technical Guide for Researchers

Compound: AZ12672857 CAS Number: 945396-55-4

This document provides a comprehensive technical overview of AZ12672857, a potent, orally
active small molecule inhibitor. It is intended for researchers, scientists, and professionals in
the field of drug development who are interested in its research applications.

Core Properties and Mechanism of Action

AZ12672857 is a dual inhibitor that targets the Ephrin type-B receptor 4 (EphB4) and the proto-
oncogene tyrosine-protein kinase Src.[1] Its mechanism of action is as an ATP-competitive
inhibitor of these tyrosine kinases.[1] By blocking the activity of EphB4 and Src, AZ12672857
can modulate key cellular processes such as proliferation, survival, and angiogenesis.[1]

Quantitative Inhibitory Data

The inhibitory activity of AZ12672857 has been characterized through various in vitro and cell-
based assays. The half-maximal inhibitory concentration (IC50) values are summarized below.
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Target/Cell Line IC50 (nM) Assay Type
EphB4 1.3 In Vitro Kinase Inhibition
Src transfected 3T3 cells 2 Cell Proliferation

EphB4 in transfected CHO-K1 )
Autophosphorylation

cells

Data sourced from BenchChem and Bioss documents.[1][2]

Signaling Pathways

AZ12672857 targets two critical nodes in cellular signaling. The following diagram illustrates
the simplified signaling cascades involving EphB4 and Src, and the point of inhibition by
AZ12672857.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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